N-[1-(anilinocarbonyl)-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide

• Molecular Formula: C22H20N2O2S
• Molecular Weight: 376.5 g/mol
• IUPAC Name: N-[(Z)-3-anilino-3-oxo-1-thiophen-2-ylprop-1-en-2-yl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C22H20N2O2S/c1-15-10-11-17(13-16(15)2)21(25)24-20(14-19-9-6-12-27-19)22(26)23-18-7-4-3-5-8-18/h3-14H,1-2H3,(H,23,26)(H,24,25)/b20-14-
• InChI Key: PTVZYVBWYYGJSY-ZHZULCJRSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)N/C(=C\C2=CC=CS2)/C(=O)NC3=CC=CC=C3)C
• SMILES: CC1=C(C=C(C=C1)C(=O)NC(=CC2=CC=CS2)C(=O)NC3=CC=CC=C3)C

Description

N-[1-(anilinocarbonyl)-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide (abbreviated as DASB) is a chemical compound that has been extensively used in scientific research. It belongs to the class of compounds known as radioligands, which are used to study the function and distribution of specific receptors in the body. DASB is a selective serotonin transporter (SERT) ligand that has been used in various studies to investigate the role of SERT in various physiological and pathological conditions.

Mechanism of Action

N-[1-(anilinocarbonyl)-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide binds selectively to SERT and inhibits its function. SERT is responsible for the reuptake of serotonin from the synaptic cleft, and inhibition of SERT function leads to an increase in serotonin levels in the synaptic cleft. This increase in serotonin levels is thought to underlie the therapeutic effects of selective serotonin reuptake inhibitors (SSRIs) in the treatment of depression and other psychiatric disorders.
Biochemical and physiological effects:
N-[1-(anilinocarbonyl)-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide has been shown to have a high affinity for SERT, with a dissociation constant (Kd) of approximately 0.8 nM. It has been shown to be selective for SERT over other monoamine transporters, such as the dopamine transporter (DAT) and the norepinephrine transporter (NET). N-[1-(anilinocarbonyl)-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide has been shown to be rapidly taken up by SERT-expressing cells and to be retained in these cells for an extended period of time.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[1-(anilinocarbonyl)-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide is its high selectivity for SERT, which allows for the specific targeting of this transporter in various experimental settings. N-[1-(anilinocarbonyl)-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide has also been shown to have good brain penetration, which makes it useful for imaging studies of SERT in the brain. However, one of the limitations of N-[1-(anilinocarbonyl)-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide is its relatively short half-life, which limits its use in longitudinal studies. Additionally, N-[1-(anilinocarbonyl)-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide is a radioligand, which requires special handling and disposal procedures.

Future Directions

There are several future directions for research involving N-[1-(anilinocarbonyl)-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide. One area of interest is the investigation of the role of SERT in various neurological and psychiatric disorders, such as depression, anxiety, and autism. Another area of interest is the development of new radioligands with improved properties, such as longer half-lives and higher selectivity for SERT. Additionally, there is a need for further studies investigating the effects of various drugs on SERT function and the potential for drug interactions with SSRIs.

Synthesis Methods

N-[1-(anilinocarbonyl)-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide can be synthesized using a multistep process. The first step involves the reaction of 3,4-dimethylbenzoyl chloride with aniline to form N-(3,4-dimethylbenzoyl)aniline. The second step involves the reaction of this intermediate with 2-thiophenecarboxaldehyde to form N-[1-(anilinocarbonyl)-2-(2-thienyl)vinyl]aniline. Finally, the last step involves the reaction of this intermediate with 3,4-dimethylbenzoic acid to form N-[1-(anilinocarbonyl)-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide.

Scientific Research Applications

N-[1-(anilinocarbonyl)-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide has been extensively used in scientific research to investigate the role of SERT in various physiological and pathological conditions. It is commonly used in positron emission tomography (PET) imaging studies to visualize the distribution and function of SERT in the brain. N-[1-(anilinocarbonyl)-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide has been used in studies investigating the role of SERT in depression, anxiety, and other psychiatric disorders. It has also been used to investigate the effects of various drugs on SERT function.